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Compound of Interest

Compound Name: 2,2'-Bi-1,3-dioxane

Cat. No.: B15479400

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2,2'-Bi-1,3-dioxane, a heterocyclic organic
compound. The document covers its nomenclature, physicochemical properties, and
representative experimental protocols for its synthesis and characterization.

Nomenclature and Identification

2,2'-Bi-1,3-dioxane is a molecule composed of two 1,3-dioxane rings connected by a single
bond at the 2-position of each ring. It is systematically named and identified by various
synonyms and registry numbers, crucial for accurate database searches and procurement. The
IUPAC name for this compound is 2-(1,3-dioxan-2-yl)-1,3-dioxane.

Table 1: Alternative Names and ldentifiers for 2,2'-Bi-1,3-dioxane
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Identifier Type Identifier

IUPAC Name 2-(1,3-dioxan-2-yl)-1,3-dioxane

Synonyms 2j2'-Bis(1,3-di0Xéne), Ethanedial, cyclic 1,1:2,2-
bis(1,3-propanediyl acetal)

CAS Number 6705-89-1[1][2][3][41[5]

Molecular Formula CsH1404

Molecular Weight 174.19 g/mol

inChl INChl=1S/C8H1404/c1-3-9-7(10-4-1)8-11-5-2-
6-12-8/h7-8H,1-6H2

InChlKey BOQMIRGMPYWXDPC-UHFFFAOYSA-N[6]

SMILES ClCOCCc(01)c2cocco2

PubChem CID 23172[6]

UNII YCIOM5A2VA4L[6]

DSSTox Substance ID

DTXSID60217339][6]

Physicochemical Properties

The physical and chemical properties of 2,2'-Bi-1,3-dioxane are essential for its handling,

storage, and application in experimental settings. The following table summarizes key

computed and experimentally determined properties.

Table 2: Physicochemical Properties of 2,2'-Bi-1,3-dioxane
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Property Value Source

Molecular Weight 146.14 g/mol [1][4] Protheragen[1], PubChem][6]
Molecular Formula C6H1004[1][4] Protheragen[1], PubChem][6]
Boiling Point 190.9°C at 760 mmHg Chemsrc[1]

Density 1.267 g/cm3 Chemsrc[1]

XLogP3-AA (Computed) -0.5 PubChem|[6]

Hydrogen Bond Donor Count 0 PubChem][6]

Hydrogen Bond Acceptor

Count 4 PubChem|[6]

Rotatable Bond Count 1 PubChem][6]

Exact Mass 146.05790880 g/mol PubChem][6]

Monoisotopic Mass 146.05790880 g/mol PubChem][6]

Topological Polar Surface Area  36.9 A2 PubChem|[6]

Heavy Atom Count 10 PubChem][6]

Complexity (Computed) 90.3 PubChem|[6]

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for 2,2'-Bi-1,3-dioxane is not readily
available in the searched literature, a general and representative procedure can be derived
from the well-established synthesis of 1,3-dioxanes and 1,3-dioxolanes.[7][8] The formation of
the dioxane ring typically involves the acid-catalyzed acetalization of a carbonyl compound with
a 1,3-diol.

3.1. Representative Synthesis of 2,2'-Bi-1,3-dioxane

The synthesis of 2,2'-Bi-1,3-dioxane would theoretically involve the reaction of glyoxal (the
dialdehyde corresponding to the "bi" core) with two equivalents of 1,3-propanediol in the
presence of an acid catalyst.
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Reaction Scheme:

2,2'-Bi-1,3-dioxane

Water (2 eq.)

Glyoxal v

’—> B

1,3-Propanediol (2 eq.)

Click to download full resolution via product page
Caption: General synthesis of 2,2'-Bi-1,3-dioxane.
Materials:
e Glyoxal (40% solution in water)
¢ 1,3-Propanediol
o p-Toluenesulfonic acid (p-TSA) or other acid catalyst
o Toluene or benzene (for azeotropic removal of water)
e Anhydrous sodium sulfate or magnesium sulfate
e Saturated sodium bicarbonate solution
e Brine (saturated sodium chloride solution)
e Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:
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e To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add a
solution of glyoxal in toluene.

e Add two equivalents of 1,3-propanediol to the flask.

e Add a catalytic amount of p-toluenesulfonic acid.

o Heat the mixture to reflux and continuously remove the water formed during the reaction via
the Dean-Stark trap.

e Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).

e Once the reaction is complete, cool the mixture to room temperature.

o Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and
brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

3.2. Purification

The crude 2,2'-Bi-1,3-dioxane can be purified by standard laboratory techniques.

Procedure:

« Distillation: If the product is a liquid and thermally stable, vacuum distillation can be
employed for purification.

e Column Chromatography: For smaller scales or for removing closely related impurities,
column chromatography on silica gel is a suitable method. A solvent system such as a
gradient of ethyl acetate in hexane can be used for elution.

3.3. Analysis and Characterization

The identity and purity of the synthesized 2,2'-Bi-1,3-dioxane can be confirmed using various
spectroscopic methods.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show characteristic signals for the
methylene protons of the dioxane rings and the methine protons at the 2-positions. The
integration of the signals should correspond to the number of protons in each
environment.

o 13C NMR: The carbon NMR spectrum will show distinct peaks for the different carbon
environments in the molecule. Based on the structure of 1,3-dioxane, one would expect
three distinct signals in the 33C NMR spectrum of the parent ring.[9]

o Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the
compound. PubChem lists GC-MS data for the related 2,2'-Bis(1,3-dioxolane), which can
serve as a reference.[6]

e Infrared (IR) Spectroscopy: The IR spectrum will show characteristic C-O stretching
vibrations for the cyclic ether functional groups, typically in the range of 1140-1070 cm~* and
around 940 cm~1.[10] The absence of a strong C=0 stretching band will indicate the
completion of the reaction.

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the logical workflow from starting materials to the purified and
characterized product.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://docbrown.info/page06/spectra2/13-dioxane-nmr13c.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Bis_1_3-dioxolane
https://docbrown.info/page06/spectra2/13-dioxane-ir.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15479400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

)
)
)
)

!
!
!
!
!
!

)

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of 2,2'-Bi-1,3-dioxane.
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This guide provides a foundational understanding of 2,2'-Bi-1,3-dioxane for research and
development purposes. The provided protocols are representative and may require
optimization for specific laboratory conditions and desired product purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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